2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide

• Molecular Formula: C18H15ClN4O4S
• Molecular Weight: 418.9 g/mol
• IUPAC Name: 2-chloro-N-(1H-indazol-6-yl)-4-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C18H15ClN4O4S/c1-10-9-28(26,27)23(18(10)25)13-4-5-14(15(19)7-13)17(24)21-12-3-2-11-8-20-22-16(11)6-12/h2-8,10H,9H2,1H3,(H,20,22)(H,21,24)
• InChI Key: GZLGRZFDHRYEQC-UHFFFAOYSA-N
• SMILES: CC1CS(=O)(=O)N(C1=O)C2=CC(=C(C=C2)C(=O)NC3=CC4=C(C=C3)C=NN4)Cl

Description

2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide, also known as C16, is a novel compound that has been synthesized for scientific research purposes. This compound has gained significant attention due to its potential application in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide is not fully understood. However, it has been suggested that 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. Additionally, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide may disrupt bacterial cell membranes, leading to their death.
Biochemical and Physiological Effects:
2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been shown to have various biochemical and physiological effects. In cancer cells, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been shown to inhibit cell growth and induce apoptosis, or programmed cell death. Inflammation has been shown to be reduced in various disease models with the use of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide. Additionally, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been shown to inhibit the growth of bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide in lab experiments is its potential to inhibit cancer cell growth, reduce inflammation, and inhibit bacterial growth. Additionally, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide is relatively easy to synthesize and can be obtained in pure form using column chromatography. One limitation of using 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide in lab experiments is the lack of understanding of its mechanism of action. Additionally, further studies are needed to determine the optimal dosage and administration of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide.

Future Directions

There are several future directions for the study of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide. One direction is to further investigate its mechanism of action and determine the optimal dosage and administration for its use in various disease models. Additionally, the potential for 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide to be used in combination with other drugs for enhanced efficacy should be explored. Finally, the development of new derivatives of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide with improved properties should be investigated.

Synthesis Methods

The synthesis of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide involves the reaction of 2-chloro-N-1H-indazole-6-amine with 4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The resulting product is then purified using column chromatography to obtain pure 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide.

Scientific Research Applications

2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been shown to have potential applications in the field of medicinal chemistry. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various disease models. Additionally, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been studied for its antibacterial properties and has shown potential in inhibiting the growth of bacterial strains.